Sodium citrate Sodium citrate Sodium Citrate is the sodium salt of citrate with alkalinizing activity. Upon absorption, sodium citrate dissociates into sodium cations and citrate anions; organic citrate ions are metabolized to bicarbonate ions, resulting in an increase in the plasma bicarbonate concentration, the buffering of excess hydrogen ion, the raising of blood pH, and potentially the reversal of acidosis. In addition, increases in free sodium load due to sodium citrate administration may increase intravascular blood volume, facilitating the excretion of bicarbonate compounds and an anti-urolithic effect.
Sodium citrate is the trisodium salt of citric acid. It has a role as a flavouring agent and an anticoagulant. It contains a citrate(3-).
Sodium citrate is the sodium salt of citric acid. It is white, crystalline powder or white, granular crystals, slightly deliquescent in moist air, freely soluble in water, practically insoluble in alcohol. Like citric acid, it has a sour taste. From the medical point of view, it is used as alkalinizing agent. It works by neutralizing excess acid in the blood and urine. It has been indicated for the treatment of metabolic acidosis.
Brand Name: Vulcanchem
CAS No.: 68-04-2
VCID: VC0004644
InChI: InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
Molecular Formula: Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5)
C6H5Na3O7
C6H5O7. 3Na
Na3C6H5O7
C6H5Na3O7
Molecular Weight: 258.07 g/mol

Sodium citrate

CAS No.: 68-04-2

Inhibitors

VCID: VC0004644

Molecular Formula: Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5)
C6H5Na3O7
C6H5O7. 3Na
Na3C6H5O7
C6H5Na3O7

Molecular Weight: 258.07 g/mol

Sodium citrate - 68-04-2

CAS No. 68-04-2
Product Name Sodium citrate
Molecular Formula Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5)
C6H5Na3O7
C6H5O7. 3Na
Na3C6H5O7
C6H5Na3O7
Molecular Weight 258.07 g/mol
IUPAC Name trisodium;2-hydroxypropane-1,2,3-tricarboxylate
Standard InChI InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
Standard InChIKey HRXKRNGNAMMEHJ-UHFFFAOYSA-K
SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
Canonical SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
Melting Point 300
>300 °C
Physical Description DryPowder; Liquid; OtherSolid; PelletsLargeCrystals
Crystalline white powder or colourless crystals
WHITE GRANULES OR POWDER.
Description Sodium Citrate is the sodium salt of citrate with alkalinizing activity. Upon absorption, sodium citrate dissociates into sodium cations and citrate anions; organic citrate ions are metabolized to bicarbonate ions, resulting in an increase in the plasma bicarbonate concentration, the buffering of excess hydrogen ion, the raising of blood pH, and potentially the reversal of acidosis. In addition, increases in free sodium load due to sodium citrate administration may increase intravascular blood volume, facilitating the excretion of bicarbonate compounds and an anti-urolithic effect.
Sodium citrate is the trisodium salt of citric acid. It has a role as a flavouring agent and an anticoagulant. It contains a citrate(3-).
Sodium citrate is the sodium salt of citric acid. It is white, crystalline powder or white, granular crystals, slightly deliquescent in moist air, freely soluble in water, practically insoluble in alcohol. Like citric acid, it has a sour taste. From the medical point of view, it is used as alkalinizing agent. It works by neutralizing excess acid in the blood and urine. It has been indicated for the treatment of metabolic acidosis.
Shelf Life STABLE IN AIR /DIHYDRATE/
NOT AS STABLE AS DIHYDRATE; DRYING OUT ON EXPOSURE TO AIR & ALSO CAKING /PENTAHYDRATE/
Solubility 29.4g/L
Solubility in water, g/100ml at 25 °C: 42.5
Synonyms anhydrous sodium citrate
Citra ph
Monosodium Citrate
sodium citrate
sodium citrate dihydrate
Sodium Citrate Monobasic
sodium citrate, anhydrous
trisodium citrate dihydrate
PubChem Compound 6224
Last Modified Nov 11 2021
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